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For Researchers, Scientists, and Drug Development Professionals

Introduction

Daspei (2-(4-(dimethylamino)styryl)-N-ethylpyridinium iodide) is a fluorescent, lipophilic cationic
dye used for the vital staining of mitochondria in living cells.[1][2][3][4] Its accumulation within
the mitochondria is dependent upon the mitochondrial membrane potential (AWm).[5][6][7]
Healthy, energized mitochondria with a high membrane potential will readily sequester Daspei,
resulting in bright fluorescence. Conversely, depolarized or damaged mitochondria exhibit a
reduced capacity for dye accumulation, leading to a decrease in fluorescence intensity. This
property makes Daspei a valuable tool for assessing mitochondrial function and overall cell
health in real-time. Applications include the study of apoptosis, drug-induced mitochondrial
toxicity, and the screening of compounds that may modulate mitochondrial function.[7][8]

Mechanism of Action

Daspei is a cationic molecule that passively diffuses across the plasma membrane of live cells.
Due to its positive charge, it is electrophoretically driven into the negatively charged
mitochondrial matrix. The extent of its accumulation is directly proportional to the magnitude of
the mitochondrial membrane potential. Consequently, the fluorescence intensity of Daspei
serves as a reliable indicator of mitochondrial energization. A decrease in fluorescence can
signify mitochondrial dysfunction, a key event in early apoptosis and a marker for cellular stress
or toxicity.[5][6]
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Legend

Unhealthy Mitochondrion:
Low AWm -> Low Daspei Accumulation -> Dim Fluorescence

Healthy Mitochondrion:
High AWm -> High Daspei Accumulation -> Bright Fluorescence
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Preparation

Prepare 10 mM Daspei Prepare Adherent or
Stock in DMSO Suspension Cells

Prepare 5-10 pM Daspei
Worklng Solution
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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